Cas no 2171710-76-0 (4-{3-benzyl(methyl)amino-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido}benzoic acid)

• Product Name: 4-{3-benzyl(methyl)amino-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido}benzoic acid
• CAS No: 2171710-76-0
• MF: C₃₃H₃₁N₃O₅
• MW: 549.61634850502
• CID: 6330151
• PubChem ID: 165582018
• Update Time: 2025-10-29

4-{3-benzyl(methyl)amino-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido}benzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-{3-benzyl(methyl)amino-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido}benzoic acid
• 2171710-76-0
• 4-{3-[benzyl(methyl)amino]-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido}benzoic acid
• EN300-1535003

• Inchi： 1S/C33H31N3O5/c1-36(19-22-9-3-2-4-10-22)20-30(31(37)34-24-17-15-23(16-18-24)32(38)39)35-33(40)41-21-29-27-13-7-5-11-25(27)26-12-6-8-14-28(26)29/h2-18,29-30H,19-21H2,1H3,(H,34,37)(H,35,40)(H,38,39)
• InChI Key： KJAWOHUHVSRNCM-UHFFFAOYSA-N
• SMILES： O(C(NC(C(NC1C=CC(C(=O)O)=CC=1)=O)CN(C)CC1C=CC=CC=1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 549.22637110g/mol
• Monoisotopic Mass: 549.22637110g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 41
• Rotatable Bond Count: 11
• Complexity: 862
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 108Ų

Additional information on 4-{3-benzyl(methyl)amino-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido}benzoic acid

Research Brief on 4-{3-benzyl(methyl)amino-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido}benzoic acid (CAS: 2171710-76-0)

In recent years, the compound 4-{3-benzyl(methyl)amino-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido}benzoic acid (CAS: 2171710-76-0) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has been explored for its potential applications in drug discovery, peptide synthesis, and targeted therapeutics. The presence of both fluorenylmethoxycarbonyl (Fmoc) and benzoic acid moieties makes it a versatile intermediate in the synthesis of complex bioactive molecules.

Recent studies have focused on the role of this compound in solid-phase peptide synthesis (SPPS), where it serves as a key building block for the introduction of benzyl(methyl)amino groups. The Fmoc-protected amino acid derivative facilitates the stepwise assembly of peptides, ensuring high yield and purity. Researchers have also investigated its utility in the development of peptide-based drug conjugates, leveraging its ability to enhance solubility and stability under physiological conditions.

One of the most notable advancements involves the application of 4-{3-benzyl(methyl)amino-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido}benzoic acid in the design of protease inhibitors. Its structural flexibility allows for precise modifications to target specific enzyme active sites, making it a promising candidate for the treatment of diseases such as cancer and viral infections. Preliminary in vitro studies have demonstrated its efficacy in inhibiting key proteolytic enzymes, with minimal off-target effects.

Further research has explored the pharmacokinetic properties of this compound, including its absorption, distribution, metabolism, and excretion (ADME) profiles. Advanced analytical techniques, such as high-performance liquid chromatography (HPLC) and mass spectrometry (MS), have been employed to characterize its behavior in biological systems. These studies have provided valuable insights into its potential as a lead compound for further optimization.

In addition to its therapeutic applications, 4-{3-benzyl(methyl)amino-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido}benzoic acid has been utilized in the development of fluorescent probes for imaging and diagnostics. The Fmoc group's inherent fluorescence properties enable real-time monitoring of molecular interactions, offering a powerful tool for studying cellular processes. This dual functionality underscores its versatility in both therapeutic and diagnostic contexts.

Despite these promising developments, challenges remain in the large-scale synthesis and formulation of this compound. Researchers are actively working to optimize synthetic routes to improve yield and reduce production costs. Additionally, ongoing studies aim to elucidate its mechanism of action at the molecular level, which will be critical for advancing its clinical translation.

In conclusion, 4-{3-benzyl(methyl)amino-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido}benzoic acid (CAS: 2171710-76-0) represents a multifaceted tool in chemical biology and pharmaceutical research. Its applications span from peptide synthesis to drug development and diagnostics, highlighting its potential to address unmet medical needs. Continued research and innovation will be essential to fully realize its therapeutic and diagnostic capabilities.